Cas no 1261968-27-7 (3-Cyano-5-(4-methylthiophenyl)phenol)

3-Cyano-5-(4-methylthiophenyl)phenol structure
1261968-27-7 structure
Product Name:3-Cyano-5-(4-methylthiophenyl)phenol
CAS No:1261968-27-7
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD18314323
CID:5168130
Update Time:2026-03-04

3-Cyano-5-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-CYANO-5-(4-METHYLTHIOPHENYL)PHENOL
    • 3-Cyano-5-(4-methylthiophenyl)phenol
    • MDL： MFCD18314323
    • Inchi： 1S/C14H11NOS/c1-17-14-4-2-11(3-5-14)12-6-10(9-15)7-13(16)8-12/h2-8,16H,1H3
    • InChI Key： HKBRCJGRKJNYTF-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C1C=C(C#N)C=C(C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 290
  • XLogP3: 3.4
  • Topological Polar Surface Area: 69.3

3-Cyano-5-(4-methylthiophenyl)phenol Pricemore >>

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3-Cyano-5-(4-methylthiophenyl)phenol Suppliers

Amadis Chemical Company Limited
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(CAS:1261968-27-7)3-Cyano-5-(4-methylthiophenyl)phenol
Order Number:A1118637
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:19
Price ($):687.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1261968-27-7)3-Cyano-5-(4-methylthiophenyl)phenol
A1118637
Purity:99%
Quantity:5g
Price ($):687.0
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